N-(2-chlorobenzyl)-2-(3-(4-methylbenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-[(4-methylphenyl)methyl]-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C21H19ClN6O2/c1-14-6-8-15(9-7-14)11-28-20-19(25-26-28)21(30)27(13-24-20)12-18(29)23-10-16-4-2-3-5-17(16)22/h2-9,13H,10-12H2,1H3,(H,23,29)
• InChI Key: HREMCQXJUSJWQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C=N3)CC(=O)NCC4=CC=CC=C4Cl)N=N2
• Molecular Formula: C21H19ClN6O2
• Molecular Weight: 422.9 g/mol
• CAS No.: 847381-97-9

Description

N-(2-chlorobenzyl)-2-(3-(4-methylbenzyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19ClN6O2 and its molecular weight is 422.87. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds with triazolopyrimidine structures have been explored for their antimicrobial and antifungal properties. For example, the synthesis and antimicrobial activity of pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives have been studied, revealing that certain derivatives exhibit significant antimicrobial effects against a variety of bacterial and fungal strains (Abunada et al., 2008). This suggests potential for triazolopyrimidine derivatives in developing new antimicrobial agents.

Antioxidant Properties

The antioxidant properties of compounds are crucial in counteracting oxidative stress, which is implicated in various diseases and aging. A study on Cu(II) coordination complexes built from 1,2,4-triazolo[1,5-a]pyrimidine highlighted "solvent-induced" polymorphs with different antioxidant activities. The evaluation of these complexes using various methods showed promising antioxidant capabilities, suggesting the potential application of triazolopyrimidine derivatives in developing antioxidant agents (Chkirate et al., 2020).

Insecticidal Properties

The search for new, effective insecticidal agents is ongoing, particularly those that are safer and more environmentally friendly than current options. Research into heterocycles incorporating a thiadiazole moiety, which include triazolopyrimidine structures, has shown that these compounds can be effective against certain pests, such as the cotton leafworm, Spodoptera littoralis. This indicates the potential of triazolopyrimidine derivatives in agricultural applications to protect crops from pests (Fadda et al., 2017).

Antitumor and Antimicrobial Activities

The exploration of novel compounds for antitumor and antimicrobial activities is a critical area of pharmaceutical research. Enaminones have been used as building blocks for synthesizing substituted pyrazoles with reported antitumor and antimicrobial activities. This research highlights the potential of structurally similar compounds in developing therapies for cancer and infections (Riyadh, 2011).